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Compound of Interest

Compound Name: Bensulfuron-methyl-d6

Cat. No.: B12412839 Get Quote

An In-depth Technical Guide to Bensulfuron-
methyl-d6
This technical guide provides a comprehensive overview of Bensulfuron-methyl-d6, a

deuterated analog of the herbicide Bensulfuron-methyl. It is intended for researchers,

scientists, and professionals in drug development and analytical chemistry who utilize

isotopically labeled compounds. This document details its physicochemical properties,

mechanism of action, synthesis, and application in experimental protocols.

Physicochemical Properties
Bensulfuron-methyl-d6 is primarily utilized as an internal standard for the quantitative

analysis of Bensulfuron-methyl in various matrices using techniques such as liquid

chromatography-mass spectrometry (LC-MS).[1][2][3] Its properties are summarized below.
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Property Value References

Molecular Formula C₁₆H₁₂D₆N₄O₇S [2][3][4]

Molecular Weight 416.44 g/mol [2][3]

Exact Mass 416.127 Da [1][5][6]

CAS Number 1309928-44-6 [1][2][3][4][5]

Unlabeled CAS Number 83055-99-6 [2][3][5]

Chemical Name

methyl 2-[[4,6-

bis(trideuteriomethoxy)pyrimidi

n-2-

yl]carbamoylsulfamoylmethyl]b

enzoate

[5][6]

Synonyms
Bensulfuron-methyl D6

(Pyrimidine Dimethoxy D3)
[5][6]

Appearance Solid [1]

Mechanism of Action and Application
Bensulfuron-methyl-d6 serves as an ideal internal standard for the quantification of

Bensulfuron-methyl due to its similar chemical and physical properties but distinct mass. The

non-deuterated compound, Bensulfuron-methyl, is a selective pre- and post-emergence

herbicide widely used in agriculture.[2][3] Its herbicidal activity stems from the inhibition of the

enzyme acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[7]

This enzyme is crucial for the biosynthesis of branched-chain amino acids (valine, leucine, and

isoleucine) in plants.[7] By inhibiting ALS, Bensulfuron-methyl disrupts protein synthesis and

cell division, ultimately leading to plant death.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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